3-Methoxy-18-methyl-1,3,5(10)-estratrien-17β-ol
3-Methoxy-18-methyl-1,3,5(10)-estratrien-17β-ol
Brand Name:
Vulcanchem
CAS No.:
3625-82-9
VCID:
VC0041943
InChI:
InChI=1S/C20H28O2/c1-3-20-11-10-16-15-7-5-14(22-2)12-13(15)4-6-17(16)18(20)8-9-19(20)21/h5,7,12,16-19,21H,3-4,6,8-11H2,1-2H3/t16-,17-,18+,19+,20+/m1/s1
SMILES:
CCC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4)OC
Molecular Formula:
C₂₀H₂₈O₂
Molecular Weight:
300.4 g/mol
3-Methoxy-18-methyl-1,3,5(10)-estratrien-17β-ol
CAS No.: 3625-82-9
Reference Standards
VCID: VC0041943
Molecular Formula: C₂₀H₂₈O₂
Molecular Weight: 300.4 g/mol
| CAS No. | 3625-82-9 |
|---|---|
| Product Name | 3-Methoxy-18-methyl-1,3,5(10)-estratrien-17β-ol |
| Molecular Formula | C₂₀H₂₈O₂ |
| Molecular Weight | 300.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S,17S)-13-ethyl-3-methoxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-ol |
| Standard InChI | InChI=1S/C20H28O2/c1-3-20-11-10-16-15-7-5-14(22-2)12-13(15)4-6-17(16)18(20)8-9-19(20)21/h5,7,12,16-19,21H,3-4,6,8-11H2,1-2H3/t16-,17-,18+,19+,20+/m1/s1 |
| Standard InChIKey | CNPGMVAEOUQDBN-SLHNCBLASA-N |
| Isomeric SMILES | CC[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)CCC4=C3C=CC(=C4)OC |
| SMILES | CCC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4)OC |
| Canonical SMILES | CCC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4)OC |
| Synonyms | 3-Methoxy-13β-ethyl-1,3,5(10)-gonatrien-17β-ol; 13-Ethyl-3-methoxygona-1,3,5(10)-trien-17β-ol; (17β)-13-Ethyl-3-methoxygona-1,3,5(10)-trien-17-ol |
| PubChem Compound | 66432 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume